Cas no 1805613-14-2 (3-(Aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetic acid)

• Product Name: 3-(Aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetic acid
• CAS No: 1805613-14-2
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4889525
• Update Time: 2025-06-08

3-(Aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetic acid

• Inchi： 1S/C9H10F2N2O3/c10-8(11)5-1-4(2-7(14)15)13-9(16)6(5)3-12/h1,8H,2-3,12H2,(H,13,16)(H,14,15)
• InChI Key： DNLRGYKLXFKFIZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC(=O)O)NC(C=1CN)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: -3
• Topological Polar Surface Area: 92.4

Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetic acid

Introduction to 3-(Aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetic acid (CAS No. 1805613-14-2)

3-(Aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805613-14-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an aminomethyl group at the 3-position, a difluoromethyl substituent at the 4-position, and a hydroxypyridine core with an acetic acid moiety at the 6-position, endow it with unique chemical and pharmacological properties that make it a promising candidate for further investigation.

The aminomethyl group introduces a nucleophilic site that can participate in various chemical reactions, including condensation, alkylation, and coupling reactions, which are commonly employed in drug synthesis. This feature makes the compound a valuable intermediate in the development of more complex molecules. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, contributing to improved pharmacokinetic profiles. The hydroxypyridine core is a privileged scaffold in medicinal chemistry, often found in bioactive molecules targeting various biological pathways.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 3-(Aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetic acid as a scaffold for designing novel therapeutic agents. Studies have demonstrated that modifications around the pyridine ring can lead to compounds with enhanced activity against infectious diseases, inflammatory conditions, and even certain types of cancer. The unique combination of functional groups in this molecule allows for selective interactions with biological targets, making it an attractive starting point for structure-activity relationship (SAR) studies.

In particular, the hydroxypyridine-6-acetic acid moiety has been shown to exhibit significant binding affinity with enzymes and receptors involved in metabolic pathways. This has led to investigations into its potential as an inhibitor or modulator of key enzymes such as kinases and phosphodiesterases. Preliminary studies have suggested that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes or modulating cytokine production pathways.

The difluoromethyl group plays a critical role in enhancing the pharmacological properties of this compound. Fluorinated aromatic compounds are well-documented for their ability to improve drug bioavailability, reduce metabolic degradation, and increase binding affinity to biological targets. The presence of this group at the 4-position of the pyridine ring likely contributes to the compound's stability under physiological conditions and its ability to interact effectively with biological macromolecules.

Furthermore, the aminomethyl group at the 3-position provides a versatile handle for further chemical modifications. This site can be used to introduce additional functional groups or linkers, enabling the synthesis of more complex molecules with tailored pharmacological profiles. Such modifications are crucial in drug discovery pipelines, where optimizing potency, selectivity, and pharmacokinetic properties is essential for developing successful therapeutics.

Current research efforts are focused on exploring synthetic routes that allow for efficient preparation of 3-(Aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetic acid on an industrial scale. Advances in green chemistry principles have prompted researchers to develop sustainable synthetic methodologies that minimize waste and reduce environmental impact. These approaches not only align with global efforts to promote sustainable practices but also enhance cost-effectiveness and scalability in drug production.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural motifs are also relevant in agrochemical research, where similar scaffolds have been explored for their herbicidal and pesticidal properties. The versatility of 3-(Aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetic acid makes it a valuable building block for interdisciplinary research projects aimed at addressing challenges in both human health and agriculture.

In conclusion,3-(Aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetic acid (CAS No. 1805613-14-2) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents targeting various diseases. Ongoing studies continue to uncover new applications and synthetic strategies for this compound, underscoring its importance as a cornerstone in modern medicinal chemistry.